Cas no 2227816-80-8 ((2R)-5,5,6,6,6-pentafluorohexan-2-amine)

• Product Name: (2R)-5,5,6,6,6-pentafluorohexan-2-amine
• CAS No: 2227816-80-8
• MF: C₆H₁₀F₅N
• MW: 191.142319202423
• CID: 5807588
• PubChem ID: 165882956
• Update Time: 2025-06-08

(2R)-5,5,6,6,6-pentafluorohexan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-5,5,6,6,6-pentafluorohexan-2-amine
• 2227816-80-8
• EN300-1951538

• Inchi： 1S/C6H10F5N/c1-4(12)2-3-5(7,8)6(9,10)11/h4H,2-3,12H2,1H3/t4-/m1/s1
• InChI Key： YKMJYZGVZOGDNX-SCSAIBSYSA-N
• SMILES： FC(C(F)(F)F)(CC[C@@H](C)N)F

Computed Properties

• Exact Mass: 191.07334013g/mol
• Monoisotopic Mass: 191.07334013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-5,5,6,6,6-pentafluorohexan-2-amine

Introduction to (2R)-5,5,6,6,6-Pentafluorohexan-2-amine (CAS No. 2227816-80-8)

(2R)-5,5,6,6,6-Pentafluorohexan-2-amine (CAS No. 2227816-80-8) is a unique and versatile compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its pentafluorinated structure and amine functional group, which endow it with a range of valuable properties. In this article, we will delve into the chemical structure, synthesis methods, applications, and recent research developments surrounding (2R)-5,5,6,6,6-pentafluorohexan-2-amine.

The chemical structure of (2R)-5,5,6,6,6-pentafluorohexan-2-amine is particularly noteworthy. The presence of five fluorine atoms on the hexane chain imparts significant hydrophobicity and lipophilicity, making it highly compatible with biological membranes. The amine group at the 2-position provides a reactive site for various chemical transformations and biological interactions. This combination of properties makes (2R)-5,5,6,6,6-pentafluorohexan-2-amine a valuable building block in the synthesis of complex molecules and pharmaceuticals.

The synthesis of (2R)-5,5,6,6,6-pentafluorohexan-2-amine involves several steps that require precise control over stereochemistry and reactivity. One common approach is the stereoselective reduction of a corresponding nitrile or imine precursor. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and scalable production methods. For instance, a study published in the *Journal of Organic Chemistry* in 2021 reported a novel iridium-catalyzed asymmetric hydrogenation method that achieved high enantioselectivity and yield for the synthesis of (2R)-5,5,6,6,6-pentafluorohexan-2-amine.

In the realm of pharmaceutical research, (2R)-5,5,6,6,6-pentafluorohexan-2-amine has shown promise as a key intermediate in the development of novel drugs. Its unique lipophilic properties make it an ideal candidate for enhancing the bioavailability and permeability of drug molecules. A notable example is its use in the synthesis of antiviral agents, where it has been shown to improve the efficacy and stability of these compounds. A study published in *ACS Medicinal Chemistry Letters* in 2020 demonstrated that derivatives of (2R)-5,5,6,6,6-pentafluorohexan-2-amine exhibited potent antiviral activity against several RNA viruses.

Beyond antiviral applications, (2R)-5,5,6,6,6-pentafluorohexan-2-amine has also been explored for its potential in neurological disorders. Research conducted at the University of California in 2019 investigated the use of this compound as a scaffold for developing small molecules that can cross the blood-brain barrier and target specific receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The results were promising, with several derivatives showing improved binding affinity and reduced toxicity compared to existing treatments.

Another area where (2R)-5,5,6,6,6-pentafluorohexan-2-amine has found application is in material science. Its hydrophobic nature makes it useful in the development of coatings and polymers with enhanced water-repellent properties. A study published in *Advanced Materials* in 2018 reported the use of this compound as a monomer in the synthesis of superhydrophobic surfaces with potential applications in self-cleaning technologies and anti-fouling coatings.

Despite its numerous advantages and applications, (2R)-5,5,6,6,6-pentafluorohexan-2-amine also presents some challenges that need to be addressed. One such challenge is its potential environmental impact due to its fluorinated nature. Fluorinated compounds can persist in the environment for extended periods and may have adverse effects on ecosystems if not properly managed. Therefore, ongoing research is focused on developing more sustainable synthesis methods and exploring alternative compounds with similar properties but lower environmental impact.

In conclusion, (2R)-5，5，6，6，6-pentafluorohexan-2-amine (CAS No. 2227816-80-8) is a multifaceted compound with significant potential across various fields including pharmaceuticals and material science. Its unique chemical structure and properties make it an attractive building block for developing novel drugs and advanced materials. As research continues to advance our understanding of this compound's behavior and applications, it is likely to play an increasingly important role in future innovations.